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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3426247

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of
tetradecahydroanthracene (also known as perhydroanthracene) as a Liquid Organic
Hydrogen Carrier (LOHC). This system offers a promising avenue for the safe and efficient
storage and transportation of hydrogen.

Introduction

Liquid Organic Hydrogen Carriers (LOHCs) are organic compounds that can be reversibly
hydrogenated and dehydrogenated to store and release hydrogen. The
tetradecahydroanthracene/anthracene system is a noteworthy example of a hydrocarbon-
based LOHC. In this system, anthracene (the hydrogen-lean form) is catalytically hydrogenated
to tetradecahydroanthracene (the hydrogen-rich form) for hydrogen storage. The stored
hydrogen can then be released through the catalytic dehydrogenation of
tetradecahydroanthracene, regenerating the anthracene for subsequent cycles.

Physicochemical Properties and Hydrogen Storage
Capacity

A thorough understanding of the physicochemical properties of both the hydrogen-lean and
hydrogen-rich forms of the LOHC is crucial for system design and operation.
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Tetradecahydroant
Anthracene
Property hracene Reference
(Hydrogen-Lean) .
(Hydrogen-Rich)
Molecular Formula Cis4H10 CiaH24
Molar Mass 178.23 g/mol 192.34 g/mol
Colorless liquid or
Colorless to pale o
Appearance ] ] solid (isomer
yellow crystalline solid
dependent)
Boiling Point 340 °C ~274 °C [1]
Density 1.28 g/cm3 (at 25 °C) ~0.914 g/cm3 [1]
Theoretical
Gravimetric Hz 7.3 Wt% [1]
Density
Theoretical Volumetric
~67 g-H2/L

Hz Density

Note: The properties of tetradecahydroanthracene can vary depending on the specific isomer

mixture, which is influenced by the hydrogenation conditions.[1]

Hydrogenation of Anthracene: Protocol

This protocol describes the catalytic hydrogenation of anthracene to

tetradecahydroanthracene in a batch reactor. Platinum on carbon (Pt/C) is a commonly used

catalyst for this transformation.[1]

Materials and Equipment

¢ Anthracene

* 3 wt% Platinum on activated carbon (Pt/C) catalyst

o High-pressure autoclave equipped with a magnetic stirrer, gas inlet/outlet, pressure gauge,

and temperature controller
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e Solvent (optional, e.g., decalin)

e Hydrogen gas (high purity)
 Inert gas (e.g., Argon or Nitrogen)
« Filtration apparatus

» Rotary evaporator

e Analytical balance

o Gas chromatograph-mass spectrometer (GC-MS)

Experimental Procedure

o Catalyst Preparation: If required, dry the Pt/C catalyst in an oven at a specified temperature
before use to remove any adsorbed moisture.

e Reactor Setup:

[¢]

Ensure the autoclave is clean and dry.
o Add a magnetic stir bar to the autoclave.

o Weigh the desired amount of anthracene and the Pt/C catalyst (a typical substrate-to-
catalyst ratio can range from 10:1 to 100:1 by weight) and place them inside the
autoclave.

o If using a solvent, add it to the autoclave.
e Purging:
o Seal the autoclave.

o Purge the reactor with an inert gas (e.g., Argon) at least three times to remove any
residual air.

o Subsequently, purge the reactor with hydrogen gas at low pressure three times.
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e Reaction:

o

Pressurize the autoclave with hydrogen to the desired pressure (e.g., 40-90 atm).[1]

[¢]

Set the stirrer to a high speed to ensure good mixing.

[¢]

Heat the autoclave to the reaction temperature (e.g., 215-280 °C).[1]

[e]

Monitor the pressure drop in the reactor, which indicates hydrogen consumption. The
reaction is complete when the pressure stabilizes. The reaction time can be several hours
to achieve full conversion.[1]

o Work-up and Product Isolation:

o After the reaction is complete, cool the autoclave to room temperature.

o

Carefully vent the excess hydrogen gas in a well-ventilated fume hood.

[¢]

Open the autoclave and add a suitable solvent to dissolve the product mixture.

[e]

Filter the mixture to remove the catalyst.

[e]

Remove the solvent from the filtrate using a rotary evaporator to obtain the crude
tetradecahydroanthracene.

e Analysis:

o Analyze the product using GC-MS to determine the conversion of anthracene and the
selectivity towards tetradecahydroanthracene. The final product is typically a mixture of
five conformational isomers.[1]

Dehydrogenation of Tetradecahydroanthracene:
Protocol

This protocol outlines the catalytic dehydrogenation of tetradecahydroanthracene to release
hydrogen and regenerate anthracene. This process is typically carried out in a continuous flow
reactor.[1]
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Materials and Equipment

o Tetradecahydroanthracene (produced from the hydrogenation step)
e 3 wt% Platinum on Sibunit (Pt/Sibunit) catalyst or Pt/C catalyst[1]

o Fixed-bed flow reactor system with a tubular reactor, furnace, mass flow controllers for gas
and liquid feeds, a back-pressure regulator, and a condenser.

e Hydrogen gas (for catalyst reduction)
 Inert gas (e.g., Argon or Nitrogen)
o Gas chromatograph (GC) for online gas analysis

e Liquid product collection vessel

Gas-liquid separator

Experimental Procedure

o Catalyst Loading and Activation:

o Pack a known amount of the Pt/Sibunit catalyst into the tubular reactor, securing it with
guartz wool plugs.

o Place the reactor in the furnace.

o Activate the catalyst by heating it under a flow of hydrogen gas at a specified temperature
for a set period.

e System Purge:

o After activation, cool the reactor to the desired reaction temperature under an inert gas
flow.

o Purge the entire system with the inert gas.

o Dehydrogenation Reaction:
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o Set the furnace to the desired dehydrogenation temperature (e.g., 300-360 °C).[1]

o Introduce the liquid tetradecahydroanthracene into the reactor at a specific liquid hourly
space velocity (LHSV) using a high-pressure liquid pump.

o The dehydrogenation reaction will produce a mixture of hydrogen gas and liquid organic
products (anthracene and partially dehydrogenated intermediates).

e Product Collection and Analysis:

The reactor effluent passes through a back-pressure regulator to maintain the desired

[e]

reaction pressure (typically atmospheric pressure for dehydrogenation).[1]

o The effluent is then cooled in a condenser, and the gas and liquid phases are separated in
a gas-liquid separator.

o Continuously analyze the composition of the off-gas (primarily hydrogen) using an online
GC.

o Collect the liquid product for analysis by GC-MS to determine the conversion of
tetradecahydroanthracene and the selectivity to anthracene.

e System Shutdown:
o After the experiment, stop the liquid feed and purge the reactor with an inert gas.
o Cool the reactor down to room temperature under the inert gas flow.

Data Presentation

Table 1: Hydrogenation of Anthracene - Reaction Parameters
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Parameter Value Reference
Catalyst 3 wt% Pt/C [1]
Temperature 215-280 °C [1]
Pressure 40 - 90 atm [1]
Selectivity to

> 99% [1]
Perhydroanthracene

Table 2: Dehydrogenation of Tetradecahydroanthracene - Reaction Parameters

Parameter Value Reference
Catalyst 3 wt% Pt/Sibunit or 3 wt% Pt/C  [1]
300 - 360 °C (Flow Reactor) /
Temperature [1]
260 - 325 °C (Autoclave)
Pressure Atmospheric (Flow Reactor) [1]
Visualizations
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Caption: LOHC cycle of Anthracene/Tetradecahydroanthracene.
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Caption: Workflow for the hydrogenation of anthracene.
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Caption: Workflow for the dehydrogenation of tetradecahydroanthracene.
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Safety Precautions

o High-Pressure Operations: Hydrogenation reactions are conducted at high pressures.
Ensure the autoclave is properly rated and maintained. Always use a blast shield and follow
established safety protocols for high-pressure equipment.

o Flammable Gases: Hydrogen is highly flammable. Ensure the reaction setup is in a well-
ventilated area, away from ignition sources. Use appropriate gas detectors.

o Catalyst Handling: Platinum on carbon can be pyrophoric, especially after reduction. Handle
the catalyst in an inert atmosphere if possible. Avoid inhalation of catalyst dust.

o Chemical Hazards: Anthracene is a skin and eye irritant. Tetradecahydroanthracene may
have similar properties. Wear appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat.

e Thermal Hazards: Both hydrogenation and dehydrogenation reactions are conducted at
elevated temperatures. Use appropriate insulation and take precautions to avoid thermal
burns.

Disclaimer: These protocols are intended for informational purposes for qualified researchers.
All experiments should be conducted with appropriate safety measures and in compliance with
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428247#tetradecahydroanthracene-as-a-liquid-
organic-hydrogen-carrier-lohc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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